Cas no 101735-99-3 (1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-)

1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)- structure
101735-99-3 structure
Product Name:1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-
CAS No:101735-99-3
MF:C18H16Cl2O4
MW:367.223243713379
CID:1130241
PubChem ID:71332652
Update Time:2025-04-20

1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-
    • 1,6-bis(5-chloro-2-hydroxyphenyl)hexane-1,6-dione
    • DTXSID10761054
    • 101735-99-3
    • 1,6-bis-(5-chloro-2-hydroxyphenyl)-1,6-hexanedione
    • Inchi: 1S/C18H16Cl2O4/c19-11-5-7-17(23)13(9-11)15(21)3-1-2-4-16(22)14-10-12(20)6-8-18(14)24/h5-10,23-24H,1-4H2
    • InChI Key: RPKGHZAPGQCDRY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(CCCCC(C1C=C(C=CC=1O)Cl)=O)=O)O

Computed Properties

  • Exact Mass: 366.04268
  • Monoisotopic Mass: 366.0425644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 5.03060
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.